Cas no 657-58-9 (2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine)

2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine structure
657-58-9 structure
Product Name:2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine
CAS No:657-58-9
MF:C7H7F3N2OS
MW:224.203490495682
CID:821664
Update Time:2026-04-29

2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine
    • 2-ethylsulfanyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
    • 2-Aethylmercapto-6-trifluormethyl-3H-pyrimidin-4-on
    • 2-ethylmercapto-6-trifluoromethyl-3H-pyrimidin-4-one
    • 2-Ethylthio-6-trifluoromethyl-4(1H)-pyrimidinone

Computed Properties

  • Exact Mass: 224.02300

Experimental Properties

  • Density: 1.48
  • Boiling Point: 226 ºC
  • Flash Point: 90 ºC
  • PSA: 71.31000
  • LogP: 2.31300

2-Ethylthio-4-hydroxy-6-trifluoromethylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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